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Macitentan-d4 Macitentan-d4
Brand Name: Vulcanchem
CAS No.: 1258428-05-5
VCID: VC0148352
InChI: InChI=1S/C19H20Br2N6O4S/c1-2-7-26-32(28,29)27-17-16(13-3-5-14(20)6-4-13)18(25-12-24-17)30-8-9-31-19-22-10-15(21)11-23-19/h3-6,10-12,26H,2,7-9H2,1H3,(H,24,25,27)/i8D2,9D2
SMILES: CCCNS(=O)(=O)NC1=C(C(=NC=N1)OCCOC2=NC=C(C=N2)Br)C3=CC=C(C=C3)Br
Molecular Formula: C19H20Br2N6O4S
Molecular Weight: 592.299

Macitentan-d4

CAS No.: 1258428-05-5

Reference Standards

VCID: VC0148352

Molecular Formula: C19H20Br2N6O4S

Molecular Weight: 592.299

Macitentan-d4 - 1258428-05-5

CAS No. 1258428-05-5
Product Name Macitentan-d4
Molecular Formula C19H20Br2N6O4S
Molecular Weight 592.299
IUPAC Name 5-(4-bromophenyl)-6-[2-(5-bromopyrimidin-2-yl)oxy-1,1,2,2-tetradeuterioethoxy]-N-(propylsulfamoyl)pyrimidin-4-amine
Standard InChI InChI=1S/C19H20Br2N6O4S/c1-2-7-26-32(28,29)27-17-16(13-3-5-14(20)6-4-13)18(25-12-24-17)30-8-9-31-19-22-10-15(21)11-23-19/h3-6,10-12,26H,2,7-9H2,1H3,(H,24,25,27)/i8D2,9D2
Standard InChIKey JGCMEBMXRHSZKX-LZMSFWOYSA-N
SMILES CCCNS(=O)(=O)NC1=C(C(=NC=N1)OCCOC2=NC=C(C=N2)Br)C3=CC=C(C=C3)Br
Synonyms N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N’-_x000B_propyl-Sulfamided4; ACT 064992-d4
PubChem Compound 49849030
Last Modified Nov 11 2021
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